Cas no 62108-68-3 (isobutyl 3-chloropropionate)
isobutyl 3-chloropropionate structure
Product Name:isobutyl 3-chloropropionate
CAS No:62108-68-3
MF:C7H13ClO2
MW:164.629921674728
CID:864015
PubChem ID:143871
Update Time:2025-04-19
isobutyl 3-chloropropionate Chemical and Physical Properties
Names and Identifiers
-
- isobutyl 3-chloropropionate
- 2-methylpropyl 3-chloropropanoate
- 3-Chloropropionic acid, 2-methylpropyl ester
- Propanoic acid, 3-chloro-, 2-methylpropyl ester
-
- Inchi: 1S/C7H13ClO2/c1-6(2)5-10-7(9)3-4-8/h6H,3-5H2,1-2H3
- InChI Key: NLGHCSSXCMOGKD-UHFFFAOYSA-N
- SMILES: ClCCC(=O)OCC(C)C
Computed Properties
- Exact Mass: 164.06049
- Monoisotopic Mass: 164.0604073g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 5
- Complexity: 102
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.3
isobutyl 3-chloropropionate Related Literature
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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